Cas no 1375964-28-5 (6-Aminoseleno-D-luciferin)

• Product Name: 6-Aminoseleno-D-luciferin
• CAS No: 1375964-28-5
• MF: C₁₁H₉N₃O₂SSe
• MW: 326.23
• CID: 5090813
• Update Time: 2026-03-02

6-Aminoseleno-D-luciferin Chemical and Physical Properties

Names and Identifiers

• 4-Selenazolecarboxylic acid, 2-(6-amino-2-benzothiazolyl)-4,5-dihydro-, (4S)-
• 6-Aminoseleno-D-luciferin

• Inchi： 1S/C11H9N3O2SSe/c12-5-1-2-6-8(3-5)17-9(13-6)10-14-7(4-18-10)11(15)16/h1-3,7H,4,12H2,(H,15,16)/t7-/m1/s1
• InChI Key： AQIRXTPMSNSUTJ-SSDOTTSWSA-N
• SMILES： [Se]1C[C@H](C(O)=O)N=C1C1=NC2=CC=C(N)C=C2S1

Additional information on 6-Aminoseleno-D-luciferin

6-Aminoseleno-D-Luciferin: A Comprehensive Overview

The compound with CAS No. 1375964-28-5, known as 6-Aminoseleno-D-Luciferin, has garnered significant attention in the scientific community due to its unique properties and potential applications. This molecule is a derivative of D-Luciferin, a well-known substrate for firefly luciferase enzymes, with a selenium atom introduced at the sixth position of the molecule. The substitution of selenium in place of sulfur or other atoms has been shown to significantly alter the chemical and biological properties of the compound.

Recent studies have highlighted the importance of selenium-containing compounds in various fields, including biotechnology, pharmacology, and materials science. 6-Aminoseleno-D-Luciferin is particularly notable for its role in bioimaging applications. The incorporation of selenium enhances the molecule's ability to act as a substrate for luciferase enzymes, making it an ideal candidate for use in bioluminescence assays. This property has been leveraged in the development of novel imaging techniques that allow researchers to track cellular processes with unprecedented precision.

One of the most exciting developments involving 6-Aminoseleno-D-Luciferin is its application in cancer research. By using this compound as a substrate for luciferase-based assays, scientists have been able to monitor tumor growth and metastasis in real-time. This advancement has significant implications for early diagnosis and treatment monitoring, offering a non-invasive alternative to traditional methods.

The synthesis of 6-Aminoseleno-D-Luciferin involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Researchers have optimized synthetic pathways to improve yield and reduce costs, making this compound more accessible for large-scale applications. The stability of 6-Aminoseleno-D-Luciferin under various physiological conditions has also been extensively studied, demonstrating its suitability for in vivo studies.

In addition to its role in biotechnology, 6-Aminoseleno-D-Luciferin has shown promise in pharmacological research. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms and drug discovery. Recent findings suggest that this compound may have anti-inflammatory and antioxidant properties, further expanding its potential therapeutic applications.

From a structural standpoint, 6-Aminoseleno-D-Luciferin exhibits unique electronic properties due to the presence of selenium. This element's ability to form strong bonds with oxygen and nitrogen atoms contributes to the molecule's stability and reactivity. Advanced computational modeling techniques have been employed to study the electronic structure of this compound, providing insights into its interaction with luciferase enzymes and other biomolecules.

The development of 6-Aminoseleno-D-Luciferin represents a significant advancement in the field of biochemistry and molecular biology. Its versatility as a tool for studying cellular processes and its potential as a therapeutic agent make it an invaluable compound for future research. As ongoing studies continue to uncover new applications, 6-Aminoseleno-D-Luciferin is poised to play an increasingly important role in advancing our understanding of complex biological systems.